2,6-dimethylbenzo-1,4-quinone 4-[O-(3-nitrobenzoyl)oxime]

• IUPAC Name: [(3,5-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino] 3-nitrobenzoate
• InChI: InChI=1S/C15H12N2O5/c1-9-6-12(7-10(2)14(9)18)16-22-15(19)11-4-3-5-13(8-11)17(20)21/h3-8H,1-2H3
• InChI Key: QZWBWWQHXCDALU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NOC(=O)C2=CC(=CC=C2)[N+](=O)[O-])C=C(C1=O)C
• Molecular Formula: C15H12N2O5
• Molecular Weight: 300.27 g/mol

Description

2,6-dimethylbenzo-1,4-quinone 4-[O-(3-nitrobenzoyl)oxime] is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is commonly referred to as DMNQ-NO2 and is known for its ability to act as an electron acceptor in biological systems. In

Mechanism of Action

DMNQ-NO2 acts as an electron acceptor in biological systems, accepting electrons from various sources, including NADH and succinate dehydrogenase. This electron transfer results in the generation of reactive oxygen species (ROS), which can lead to oxidative stress and cellular damage. Additionally, DMNQ-NO2 has been shown to inhibit the activity of mitochondrial complex I, leading to the disruption of mitochondrial function and the induction of apoptosis.
Biochemical and Physiological Effects:
DMNQ-NO2 has been shown to induce oxidative stress and mitochondrial dysfunction in cells, leading to a variety of biochemical and physiological effects. These effects include the upregulation of antioxidant genes, the activation of various signaling pathways, and the induction of apoptosis. Additionally, DMNQ-NO2 has been shown to induce DNA damage and alter the expression of various genes involved in cell cycle regulation and DNA repair.

Advantages and Limitations for Lab Experiments

DMNQ-NO2 has several advantages for use in lab experiments, including its ability to induce oxidative stress and mitochondrial dysfunction in cells, its well-defined mechanism of action, and its availability for purchase. However, there are also some limitations to the use of DMNQ-NO2, including its potential toxicity and its ability to generate reactive oxygen species, which can lead to cellular damage.

Future Directions

There are several future directions for research involving DMNQ-NO2. One potential area of research is in the development of novel therapies for diseases associated with oxidative stress and mitochondrial dysfunction, such as cancer and neurodegenerative disorders. Additionally, further studies are needed to elucidate the exact mechanism of action of DMNQ-NO2 and to determine its potential as a tool for studying mitochondrial function and oxidative stress in cells. Finally, there is a need for further research into the potential toxicity of DMNQ-NO2 and its effects on cellular and organismal health.

Synthesis Methods

DMNQ-NO2 can be synthesized through a multistep process that involves the reaction of 2,6-dimethylbenzoquinone with 3-nitrobenzohydroxamic acid. The resulting product is then treated with sodium hydride and methyl iodide to produce DMNQ-NO2. This synthesis method has been optimized for high yields and purity, making DMNQ-NO2 readily available for scientific research.

Scientific Research Applications

DMNQ-NO2 has been extensively studied for its potential applications in various fields of scientific research. One of the primary applications of DMNQ-NO2 is in the study of oxidative stress and mitochondrial dysfunction. DMNQ-NO2 has been shown to induce oxidative stress in cells, leading to the activation of various signaling pathways and the upregulation of antioxidant genes. Additionally, DMNQ-NO2 has been used as a tool to study the role of mitochondrial dysfunction in the pathogenesis of various diseases, including cancer and neurodegenerative disorders.